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Compound of Interest

Compound Name: 3-Oxopropanenitrile

Cat. No.: B1221605 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Comprehensive safety data, such as a detailed Safety Data Sheet (SDS)

specifically for cyanoacetaldehyde (CAS RN: 6162-76-1), is not readily available in the public

domain. The following information is compiled from available data for cyanoacetaldehyde and

general safety protocols for handling hazardous chemicals. It is imperative to supplement this

information with a thorough risk assessment before use and to handle this compound with

extreme caution in a controlled laboratory environment.

Introduction
Cyanoacetaldehyde, also known as 3-oxopropanenitrile, is a reactive organic compound

containing both a nitrile and an aldehyde functional group. Its unique chemical structure makes

it a valuable building block in organic synthesis, particularly in the preparation of heterocyclic

compounds relevant to pharmaceutical and materials science research. However, its reactivity

also suggests potential hazards, necessitating strict adherence to safety protocols. These

application notes provide a guide to the safe handling, storage, and emergency procedures for

cyanoacetaldehyde.

Physical and Chemical Properties
A summary of the available quantitative data for cyanoacetaldehyde is presented in the table

below. It is important to note the absence of critical safety data such as Permissible Exposure

Limits (PELs) and detailed toxicity values.
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Property Value Source

Molecular Formula C₃H₃NO ChemicalBook[1]

Molecular Weight 69.06 g/mol ChemicalBook[1]

CAS Number 6162-76-1 ChemicalBook[1]

Boiling Point 71-73 °C ChemicalBook[1]

Density (Predicted) 1.004 ± 0.06 g/cm³ ChemicalBook[1]

pKa (Predicted) 10.58 ± 0.10 ChemicalBook[1]

Health and Safety Information
Due to the lack of a specific SDS, the hazards of cyanoacetaldehyde should be inferred from

its functional groups and data on similar compounds. The aldehyde group can be irritating to

the skin, eyes, and respiratory tract, while nitriles can have varying levels of toxicity.

Potential Hazards:

May be harmful if swallowed, inhaled, or in contact with skin.[2][3]

May cause irritation to the skin, eyes, and respiratory system.[3][4]

The nitrile group may pose toxicity risks.

Combustible liquid.[5]

Experimental Protocols
Handling and Storage
Protocol for Safe Handling:

Engineering Controls: All work with cyanoacetaldehyde must be conducted in a well-

ventilated chemical fume hood.[4]

Personal Protective Equipment (PPE): Wear appropriate PPE at all times. This includes:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61369267.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61369267.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61369267.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61369267.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61369267.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61369267.htm
https://www.tcichemicals.com/KR/ko/documentSearch/productSDSSearchDoc?productCode=M3492&langSelector=en&selectedCountry=KR
https://chemical-label.com/en/ghs/print-clp/53882-91-0/3-2-4-dimethylphenyl-3-oxopropanenitrile
https://chemical-label.com/en/ghs/print-clp/53882-91-0/3-2-4-dimethylphenyl-3-oxopropanenitrile
https://www.sigmaaldrich.com/sds/aldrich/317276
https://pubchem.ncbi.nlm.nih.gov/compound/3-Cyclopropyl-3-oxopropanenitrile
https://www.sigmaaldrich.com/sds/aldrich/317276
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A properly buttoned laboratory coat.[6]

Chemical safety goggles or a face shield.[6]

Chemically resistant gloves (e.g., nitrile rubber).[4]

Avoiding Exposure: Avoid inhalation of vapors and direct contact with skin and eyes.[4] Do

not eat, drink, or smoke in the laboratory.[2]

Transferring Solutions: Use only non-sparking tools and ground/bond containers and

receiving equipment when transferring large quantities to prevent static discharge.[7]

Hygiene: Wash hands thoroughly after handling.[2]

Protocol for Safe Storage:

Container: Store in a tightly closed, properly labeled container.[4]

Location: Store in a cool, dry, and well-ventilated area away from incompatible materials

such as strong oxidizing agents, strong bases, and acids.[7]

Inert Atmosphere: For long-term storage, consider storing under an inert atmosphere (e.g.,

argon or nitrogen) to prevent degradation.

Temperature: Store in a freezer at temperatures under -20°C for long-term stability.[8]

Spill and Emergency Procedures
Protocol for a Small Spill (manageable by trained personnel):

Alert Personnel: Immediately alert others in the vicinity of the spill.[9]

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the lab and notify

emergency personnel.[10]

Ventilate: Ensure the area is well-ventilated by working within a fume hood.[11]

Containment: For liquid spills, create a dike around the spill using an inert absorbent material

like vermiculite or sand.[11][12]
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Absorption: Absorb the spilled material with the inert absorbent, working from the outside in.

[12]

Collection: Carefully scoop the absorbed material into a labeled, sealable container for

hazardous waste.[9]

Decontamination: Decontaminate the spill area with a suitable solvent, followed by soap and

water.[12]

Waste Disposal: Dispose of all contaminated materials (including PPE) as hazardous waste

according to institutional and local regulations.[2]

First Aid Procedures:

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen

and seek immediate medical attention.[13]

Skin Contact: Immediately flush the skin with copious amounts of water for at least 15

minutes and remove contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.[14]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[14]

Visualized Workflows and Precautions
The following diagrams illustrate key safety workflows and relationships for handling

cyanoacetaldehyde.
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Required Personal Protective Equipment

Lab Coat
(Fully Buttoned)

Chemical Safety Goggles
or Face Shield

Chemically Resistant Gloves
(e.g., Nitrile)

Respirator
(If ventilation is inadequate)

Researcher

Wears

Wears

Wears

Wears
(as needed)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for
Cyanoacetaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1221605#handling-and-safety-precautions-for-
cyanoacetaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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